Cas no 1520433-11-7 (2-{furo3,2-cpyridin-2-yl}acetic acid)

• Product Name: 2-{furo3,2-cpyridin-2-yl}acetic acid
• CAS No: 1520433-11-7
• MF: C₉H₇NO₃
• MW: 177.156782388687
• MDL: MFCD30631546
• CID: 5244246
• Update Time: 2025-06-15

2-{furo3,2-cpyridin-2-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• Furo[3,2-c]pyridine-2-acetic acid
• 2-{furo3,2-cpyridin-2-yl}acetic acid

• MDL： MFCD30631546
• Inchi： 1S/C9H7NO3/c11-9(12)4-7-3-6-5-10-2-1-8(6)13-7/h1-3,5H,4H2,(H,11,12)
• InChI Key： MFCQBQDSCIBCSE-UHFFFAOYSA-N
• SMILES： C1=NC=CC2OC(CC(O)=O)=CC1=2

Additional information on 2-{furo3,2-cpyridin-2-yl}acetic acid

Introduction to 2-{furo[3,2-c]pyridin-2-yl}acetic acid (CAS No. 1520433-11-7) in Modern Chemical and Pharmaceutical Research

2-{furo[3,2-c]pyridin-2-yl}acetic acid, identified by the chemical abstracts service number 1520433-11-7, is a heterocyclic compound that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the class of fused heterocycles, combining a furan ring with a pyridine moiety, which creates a versatile scaffold for further chemical modifications and biological evaluations. The presence of an acetic acid side chain enhances its solubility and reactivity, making it a valuable intermediate in synthetic chemistry and drug development.

The structural motif of furo[3,2-c]pyridine is particularly intriguing because it combines the electron-deficient nature of the pyridine ring with the conjugated system of the furan ring. This dual functionality allows for diverse interactions with biological targets, including enzymes and receptors. Recent studies have highlighted the potential of such fused heterocycles in designing novel therapeutic agents, particularly in the treatment of inflammatory diseases, infectious disorders, and cancer. The acetic acid group at the 2-position not only serves as a handle for further derivatization but also contributes to the compound's pharmacokinetic properties.

In the context of pharmaceutical innovation, 2-{furo[3,2-c]pyridin-2-yl}acetic acid has been explored as a key intermediate in the synthesis of small-molecule inhibitors. For instance, derivatives of this compound have shown promise in modulating kinases and other signaling proteins involved in cellular pathways relevant to disease progression. The furan ring's ability to engage in hydrogen bonding and π-stacking interactions further enhances its utility in drug design. Researchers have leveraged these properties to develop molecules with improved binding affinity and selectivity against target proteins.

One of the most compelling aspects of CAS No. 1520433-11-7 is its role in the development of next-generation antiviral agents. The unique electronic distribution across the furo[3,2-c]pyridine core allows for interactions with viral proteases and polymerases, making it an attractive scaffold for inhibiting viral replication. Preliminary computational studies have suggested that modifications at the acetic acid moiety can fine-tune the compound's potency against specific viral strains without compromising its overall bioavailability. These findings are particularly relevant in light of emerging infectious diseases where rapid development of antiviral therapies is critical.

The synthetic accessibility of 2-{furo[3,2-c]pyridin-2-yl}acetic acid is another factor contributing to its widespread use in research laboratories. The compound can be readily synthesized through multi-step reactions involving functional group transformations such as condensation, cyclization, and hydrolysis. Advances in catalytic methods have further streamlined these processes, enabling high-yield production under mild conditions. This accessibility is crucial for large-scale screening programs and for facilitating collaboration between academic institutions and pharmaceutical companies.

From a medicinal chemistry perspective, CAS No. 1520433-11-7 exemplifies how structural diversity can be leveraged to discover novel therapeutic entities. The combination of a furan ring and a pyridine core provides multiple sites for chemical manipulation, allowing researchers to explore different pharmacophoric patterns. For example, substituents introduced at the 5-position of the furan ring or at various positions along the pyridine chain can significantly alter the compound's biological profile. Such flexibility is essential for optimizing lead compounds into viable drug candidates that meet stringent pharmacological requirements.

The growing interest in furo[3,2-c]pyridine derivatives is also driven by their potential applications in agrochemicals and materials science. The heterocyclic system's stability under various environmental conditions makes it suitable for developing pesticides and herbicides with enhanced efficacy and reduced environmental impact. Additionally, its electronic properties have been exploited in designing organic semiconductors and luminescent materials used in optoelectronic devices.

In summary, 2-{furo[3,2-c]pyridin-2-yl}acetic acid (CAS No. 1520433-11-7) represents a promising chemical entity with broad applications across multiple disciplines. Its unique structural features, combined with its synthetic tractability, make it an indispensable tool for researchers seeking to develop innovative solutions in pharmaceuticals, agrochemicals, and materials science. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play an increasingly pivotal role in advancing scientific discovery and technological innovation.